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Compound of Interest

Compound Name: Penicillin X Sodium Salt

Cat. No.: B15352664

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation of a stock solution of Penicillin
X Sodium Salt. Adherence to this protocol is crucial for ensuring the stability and biological
activity of the resulting solution for use in various research and drug development applications.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Penicillin X Sodium Salt is
essential for its proper handling and storage. The key properties are summarized in the table
below.
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Property Value Source
Molecular Formula Ci16H17N2NaOsS [1112]
Molecular Weight 372.37 g/mol [2][3][4]
CAS Number 5985-13-7 [2][3]
4-Hydroxybenzylpenicillin
Sodium Salt, Penicillin 111
Synonyms sodium, p- [21[31[5]

Hydroxybenzylpenicillin
sodium

Physical Appearance

Assumed to be a white to off-
white crystalline powder,

similar to other penicillin salts.

[6]

Solubility

While specific data for
Penicillin X Sodium Salt is not
readily available, based on the
high water solubility of the
related Penicillin G Sodium
Salt (100 mg/mL), itis
presumed to be soluble in

water.

[7](8]

Storage (Powder)

2-8°C

[719]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a 100 mg/mL stock solution of Penicillin X

Sodium Salt. This concentration is a common starting point for many applications; however,

the concentration can be adjusted based on specific experimental needs.

Materials:

e Penicillin X Sodium Salt powder
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» Sterile, deionized, or distilled water (or a suitable sterile buffer, e.g., Phosphate Buffered
Saline)

 Sterile conical tubes (e.g., 15 mL or 50 mL)

 Sterile serological pipettes or micropipettes with sterile tips
» Vortex mixer

e 0.22 um sterile syringe filter

o Sterile syringes

 Sterile microcentrifuge tubes or cryovials for aliquoting
Procedure:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent microbial contamination.

o Weighing: Accurately weigh the desired amount of Penicillin X Sodium Salt powder. For a
10 mL stock solution of 100 mg/mL, weigh 1 g of the powder.

¢ Dissolution:

[e]

Transfer the weighed powder into a sterile conical tube.

o Add a small amount of the sterile solvent (e.g., 5 mL of sterile water for a final volume of
10 mL) to the tube.

o Gently vortex the tube at a low to medium speed until the powder is completely dissolved.
Avoid vigorous shaking to prevent foaming.

o Once dissolved, add the remaining solvent to reach the final desired volume (e.g., add
another 5 mL of sterile water to reach a total volume of 10 mL).

o Sterilization:
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o Draw the prepared solution into a sterile syringe.
o Attach a 0.22 um sterile syringe filter to the syringe.

o Filter-sterilize the solution into a new sterile conical tube. This step is critical for removing
any potential bacterial contaminants.

 Aliquoting and Storage:

o Dispense the sterile stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes or cryovials. This minimizes the risk of contamination from repeated

freeze-thaw cycles.

o Label each aliquot clearly with the name of the compound, concentration, and date of

preparation.

o Store the aliquots at -20°C for long-term storage. For short-term storage (up to one week),
aliquots can be stored at 2-8°C.[7]

Note on Stability: Penicillin solutions can be unstable, and it is highly recommended to use
freshly prepared solutions for optimal results.[10] If using stored solutions, visually inspect for
any signs of precipitation or color change before use.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of a Penicillin X Sodium Salt
stock solution.
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Caption: Workflow for Penicillin X Sodium Salt Stock Solution Preparation.

Signaling Pathway Context (General)

Penicillins, including Penicillin X, are a class of B-lactam antibiotics. Their primary mechanism
of action involves the inhibition of bacterial cell wall synthesis.
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Caption: Simplified MOA of Penicillin X.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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